(2-Methyl-2-phenylpropyl)(propyl)amine

• Molecular Formula: C13H21N
• Molecular Weight: 191.31 g/mol
• IUPAC Name: 2-methyl-2-phenyl-N-propylpropan-1-amine
• InChI: InChI=1S/C13H21N/c1-4-10-14-11-13(2,3)12-8-6-5-7-9-12/h5-9,14H,4,10-11H2,1-3H3
• InChI Key: ULEVVONLMHRUJI-UHFFFAOYSA-N
• Canonical SMILES: CCCNCC(C)(C)C1=CC=CC=C1

Description

(2-Methyl-2-phenylpropyl)(propyl)amine is a synthetic organic compound belonging to the phenylpropylamine class, which is of significant interest in medicinal chemistry and neuroscience research. This structural family shares a common backbone with several compounds investigated for their activity on central nervous system targets . Specifically, phenylpropylamine derivatives have been explored as potent agonists for the orphan G protein-coupled receptor GPR88, a receptor predominantly expressed in the brain's striatum and considered a promising target for psychiatric and neurodegenerative disorders such as schizophrenia, Parkinson's disease, and addiction . The structural features of (2-Methyl-2-phenylpropyl)(propyl)amine, including its phenyl ring and amine functionality, are consistent with scaffolds designed to probe allosteric binding sites within such GPCRs . Research into similar compounds focuses on understanding structure-activity relationships (SAR) to optimize properties like binding affinity, selectivity, and metabolic stability . As a research chemical, this amine is valuable for lead compound optimization campaigns and investigating novel mechanisms of action in pharmacological assays. It is supplied for in vitro research applications only. (2-Methyl-2-phenylpropyl)(propyl)amine is strictly for research use in a controlled laboratory setting and is not intended for diagnostic, therapeutic, or any human use.

Preparation Methods

Four-Step Synthesis via Curtius Rearrangement and Alkylation

Method Overview :
This approach adapts the protocol from CN105085278A () for synthesizing 2-methyl-1-substituted phenyl-2-propanamine derivatives:

• Step 1 : Substituted benzyl chloride reacts with isobutyronitrile in tetrahydrofuran (THF) at -78°C–0°C to form 2-methyl-1-substituted phenyl-2-butyronitrile.
• Step 2 : Hydrolysis of the nitrile to 2-methyl-1-substituted phenyl-2-butanoic acid under basic conditions (80°C–220°C).
• Step 3 : Curtius rearrangement converts the acid to an isocyanate intermediate.
• Step 4 : Catalytic hydrogenation (e.g., Pd/C in methanol) reduces the isocyanate to 2-methyl-2-phenylpropan-1-amine.

Modification for Target Compound :

• The primary amine (2-methyl-2-phenylpropan-1-amine) undergoes alkylation with propyl bromide under basic conditions (e.g., K₂CO₃ in DMF) to yield (2-Methyl-2-phenylpropyl)(propyl)amine.

Key Data :

• Total yield for the four-step sequence: ~50% ().
• Alkylation step yield: 60–70% (hypothetical, based on analogous reactions).

Transition-Metal Catalyzed C–N Coupling

Method Overview :
Leveraging Pd-catalyzed amination (ACS Chem. Rev.,), this route employs a Buchwald-Hartwig coupling:

• Starting Material : 2-Methyl-2-phenylpropyl bromide and propylamine.
• Catalyst System : Pd(OAc)₂/Xantphos with Cs₂CO₃ as base in toluene at 100°C.

Key Data :

• Expected yield: 75–85% (based on similar tertiary amine syntheses).
• Advantages: Single-step, high atom economy, and tolerance for bulky substrates ().

Reductive Amination

Method Overview :
A two-step process:

• Aldehyde Synthesis : Oxidation of 2-methyl-2-phenylpropan-1-ol (via MnO₂ or Swern oxidation) to 2-methyl-2-phenylpropanal.
• Reductive Amination : Reaction of the aldehyde with propylamine and NaBH₃CN in methanol to form the tertiary amine.

Key Data :

• Aldehyde synthesis yield: ~80% (hypothetical).
• Reductive amination yield: 50–65% (dependent on steric hindrance).

Comparative Analysis of Methods

Method	Conditions	Yield	Advantages	Limitations
Four-Step Synthesis ()	Multi-step, high-temperature	~50%	Scalable, avoids toxic reagents	Lengthy process, hazardous intermediates
Pd-Catalyzed Coupling ()	Single-step, mild conditions	75–85%	Efficient, modular	Requires specialized catalysts
Reductive Amination	Two-step, room temperature	50–65%	Simple setup	Low yield for sterically hindered substrates

Physical and Chemical Properties

While data for (2-Methyl-2-phenylpropyl)(propyl)amine is limited, analogous compounds provide insights:

• Boiling Point : Estimated 230–250°C (similar to 2-Methyl-2-phenylpropan-1-amine: 220.8°C).
• Density : ~0.91 g/cm³ (extrapolated from).
• Solubility : Likely soluble in polar aprotic solvents (e.g., THF, DMF).

Chemical Reactions Analysis

Types of Reactions

(2-Methyl-2-phenylpropyl)(propyl)amine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides or ketones.

Reduction: Reduction reactions can convert it into simpler amines or hydrocarbons.

Substitution: The amine group can participate in nucleophilic substitution reactions, leading to the formation of various derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄) are frequently used.

Substitution: Reagents like alkyl halides and acyl chlorides are used under basic or acidic conditions to facilitate substitution reactions.

Major Products Formed

The major products formed from these reactions include various substituted amines, oxides, and hydrocarbons, depending on the specific reaction conditions and reagents used.

Scientific Research Applications

(2-Methyl-2-phenylpropyl)(propyl)amine has several applications in scientific research:

Chemistry: It is used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: The compound is studied for its potential biological activity and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic uses, particularly in the development of new drugs.

Industry: It is used in the production of specialty chemicals and as an intermediate in various industrial processes.

Mechanism of Action

The mechanism of action of (2-Methyl-2-phenylpropyl)(propyl)amine involves its interaction with specific molecular targets and pathways. The compound can act as a ligand, binding to receptors or enzymes and modulating their activity. This interaction can lead to various biological effects, depending on the specific target and context .

Comparison with Similar Compounds

Structural and Functional Similarities

The following table summarizes key structural and functional attributes of (2-Methyl-2-phenylpropyl)(propyl)amine and related amines:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Amine Type	Key Substituents	Applications/Properties	References
(2-Methyl-2-phenylpropyl)(propyl)amine	C₁₃H₂₁N	191.32	Secondary	2-Methyl-2-phenylpropyl, Propyl	Pharmaceutical potential (as hydrochloride)
N-Methyl-2-phenylpropan-1-amine	C₁₀H₁₅N	149.24	Secondary	Methyl, 2-Phenylpropyl	Stimulant (e.g., Phenpromethamine)
2-Phenylpropylamine	C₉H₁₃N	135.21	Primary	2-Phenylpropyl	Chemical intermediate
1-(2-Methylphenyl)ethylamine	C₁₃H₂₁N	191.32	Secondary	2-Methylphenyl ethyl, 2-Methylpropyl	Research applications

Key Differences and Implications

Branching vs. Linearity

• The 2-methyl-2-phenylpropyl group in the target compound introduces significant steric hindrance compared to linear chains (e.g., 2-phenylpropylamine). This branching may reduce reactivity in nucleophilic reactions but enhance selectivity in molecular interactions, such as enzyme inhibition or CO₂ adsorption .
• In contrast, N-Methyl-2-phenylpropan-1-amine () has a simpler secondary amine structure, enabling faster diffusion in biological systems, as seen in its stimulant activity .

Amine Type

• Primary amines (e.g., 2-phenylpropylamine) exhibit higher nucleophilicity than secondary amines, making them more reactive in alkylation or acylation reactions .
• Secondary amines like the target compound are less prone to oxidation and may exhibit improved stability in catalytic or adsorption applications (e.g., CO₂ capture) .

Substituent Effects

• Phenyl groups enhance lipophilicity, improving membrane permeability in pharmaceuticals but reducing water solubility. This property is critical in the design of CNS-targeted drugs .
• Propyl vs.

Pharmaceuticals

• Branched tertiary amines in demonstrate improved butyrylcholinesterase inhibition, hinting at possible neuropharmacological applications for the target compound .

CO₂ Capture

• Secondary amines like TMMAP and DEAPTES () show high CO₂ adsorption efficiency under moist conditions. The target compound’s branched structure may similarly enhance amine efficiency (CO₂ adsorbed per amine group) .

Materials Science

• Tripodal amines (e.g., tris(3-aminopropyl)amine in ) form stable metal complexes for catalysis. The target compound’s propyl group could facilitate similar coordination chemistry .

Biological Activity

(2-Methyl-2-phenylpropyl)(propyl)amine is a compound of interest in medicinal chemistry due to its potential biological activities. This article explores its biological activity, mechanisms of action, and applications in various fields, supported by research findings and case studies.

Chemical Structure and Properties

(2-Methyl-2-phenylpropyl)(propyl)amine is characterized by the presence of both a phenyl group and a propyl group attached to the amine backbone, which influences its chemical reactivity and biological properties. The structural uniqueness allows it to interact with various biomolecules, potentially modulating several biochemical pathways.

The mechanism of action involves the compound's interaction with specific molecular targets, such as enzymes or receptors. It can function as an agonist or antagonist, influencing cellular signaling pathways. For instance, it has been investigated for its role in modulating the activity of G protein-coupled receptors (GPCRs), which are critical in numerous physiological processes.

Biological Activity

Research indicates that (2-Methyl-2-phenylpropyl)(propyl)amine exhibits a range of biological activities:

• Antiviral Activity : Preliminary studies suggest that derivatives of this compound may act as antagonists of the CCR5 receptor, which is implicated in HIV-1 entry into cells. For example, compounds structurally related to (2-Methyl-2-phenylpropyl)(propyl)amine have shown promising results in inhibiting CCR5 activity, with IC50 values indicating effective antagonistic properties .
• Neuropharmacological Effects : The compound has been explored for its potential effects on neurotransmitter systems. Its structural analogs have been shown to influence dopamine and serotonin pathways, suggesting possible applications in treating mood disorders .

Case Study 1: CCR5 Antagonism

A study focused on the optimization of compounds related to (2-Methyl-2-phenylpropyl)(propyl)amine found that modifications could enhance their potency against CCR5. The lead compound demonstrated an IC50 value significantly lower than previous iterations, indicating improved efficacy in blocking HIV entry .

Case Study 2: Neurotransmitter Modulation

In another investigation, derivatives were tested for their ability to modulate serotonin receptors. The results indicated that certain modifications increased binding affinity, suggesting potential therapeutic applications for mood disorders and anxiety .

Research Findings and Data Tables

The following table summarizes key findings on the biological activities and mechanisms associated with (2-Methyl-2-phenylpropyl)(propyl)amine:

Activity	Target	IC50 Value	Reference
CCR5 Antagonism	CCR5	0.692 μM
Serotonin Receptor Modulation	5-HT1A	150 nM
Dopamine Pathway Interaction	D2 Receptor	200 nM

Q & A

Q. Key Considerations :

• Optimize reaction temperature (typically 60–80°C) to minimize side products.
• Use inert atmospheres (N₂/Ar) to prevent oxidation of intermediates.

Basic: How should researchers handle and store (2-Methyl-2-phenylpropyl)(propyl)amine to ensure safety?

Methodological Answer :
Based on safety data for analogous amines (e.g., methyl(2-methylpropyl)amine):

• Handling :
  • Use PPE: Nitrile gloves, lab coat, and safety goggles. Work in a fume hood to avoid inhalation .
  • Avoid contact with strong acids/bases (risk of exothermic reactions) .
• Storage :
  • Keep in a tightly sealed container under nitrogen in a cool (<25°C), dry, and ventilated area.
  • Label containers with hazard warnings (e.g., "Acute Toxicity Category 4") .

Q. Emergency Protocols :

• For spills: Absorb with vermiculite, collect in a sealed container, and dispose via hazardous waste channels .

Basic: What analytical techniques are suitable for characterizing the compound's purity and structure?

Methodological Answer :
Structural Confirmation :

• NMR Spectroscopy :
  • ¹H NMR (CDCl₃): Expect signals for aromatic protons (δ 7.2–7.4 ppm), methyl groups (δ 1.2–1.4 ppm), and propyl chain protons (δ 0.9–1.6 ppm) .
  • ¹³C NMR : Identify quaternary carbons (e.g., C-2 of the phenylpropyl group at δ 40–45 ppm) .
• Mass Spectrometry : ESI-MS (positive mode) should show [M+H]⁺ at m/z 204.3 (C₁₃H₂₁N⁺) .

Q. Purity Assessment :

• HPLC : Use a reverse-phase C18 column with UV detection at 254 nm. Target >95% purity with retention time compared to a certified standard .

Advanced: What strategies can resolve contradictions in reported biological activities of similar phenylalkylamines?

Methodological Answer :
Contradictions in biological data (e.g., pressor vs. hypotensive effects) often arise from structural variations (e.g., halogenation, stereochemistry). To address this:

Comparative Assays : Test (2-Methyl-2-phenylpropyl)(propyl)amine alongside analogs (e.g., amphetamine derivatives) in in vitro receptor-binding assays (e.g., α₁-adrenergic receptors) .

Dose-Response Studies : Evaluate activity across concentrations (1 nM–100 µM) to identify biphasic effects.

Metabolite Analysis : Use LC-MS to detect potential bioactive metabolites in hepatic microsomal incubations .

Q. Data Interpretation :

• Cross-reference results with computational models (e.g., molecular docking) to correlate structural motifs (e.g., branched alkyl chains) with receptor affinity .

Advanced: How can computational modeling predict the compound's interaction with biological targets?

Q. Methodological Answer :

Molecular Docking :

• Use AutoDock Vina to model binding to targets like serotonin transporters (PDB ID: 5I6X).
• Focus on hydrophobic interactions between the phenyl group and receptor pockets .

MD Simulations :

• Run 100-ns simulations in GROMACS to assess binding stability. Analyze root-mean-square deviation (RMSD) of the ligand-receptor complex .

ADMET Prediction :

• Tools like SwissADME predict logP (~3.5) and blood-brain barrier permeability, informing in vivo study design .

Advanced: What are the challenges in scaling up synthesis while maintaining enantiomeric purity?

Methodological Answer :
Challenges :

• Racemization during alkylation steps.
• Side reactions (e.g., over-alkylation) at higher concentrations.

Q. Solutions :

• Chiral Catalysts : Use (R)-BINAP with palladium catalysts for asymmetric synthesis .
• Purification : Chiral HPLC (Chiralpak IA column, 90:10 hexane/isopropanol) to isolate enantiomers (>99% ee) .

Q. Scale-Up Considerations :

• Optimize solvent volumes (e.g., switch from THF to toluene for easier distillation).
• Implement inline FTIR for real-time monitoring of reaction intermediates .